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Compound of Interest

Compound Name: TIC10 isomer

CAS No.: 41276-02-2

Cat. No.: B1683152

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
TIC10, also known as ONC201, is a promising small molecule anti-cancer agent that has

garnered significant attention for its ability to induce apoptosis in tumor cells while largely

sparing normal tissues[1]. A primary mechanism of its action is the induction of Tumor Necrosis

Factor (TNF)-related apoptosis-inducing ligand (TRAIL), a cytokine that plays a role in immune

surveillance against tumors[2][3]. TIC10 treatment leads to a sustained upregulation of the

TRAIL gene (TNFSF10), resulting in increased expression of the TRAIL protein. This can

trigger apoptosis through an autocrine or paracrine mechanism by binding to its death

receptors, DR4 and DR5, on cancer cells[2][4].

The induction of TRAIL is a critical biomarker for TIC10 activity. Therefore, accurate and robust

methods to detect and quantify this induction are essential for preclinical research and clinical

development. This guide provides detailed protocols and technical insights for measuring

TIC10-mediated TRAIL induction at the mRNA and protein levels.
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Mechanism of Action: TIC10-Mediated TRAIL
Induction
Understanding the signaling pathway is crucial for designing experiments and interpreting

results. TIC10 exerts its effects through a dual-inhibition mechanism. It inactivates the protein

kinase B (Akt) and extracellular signal-regulated kinase (ERK) pathways[2][3]. This dual

inhibition leads to the dephosphorylation of the transcription factor Forkhead box O3a

(Foxo3a).

Once dephosphorylated, Foxo3a translocates from the cytoplasm to the nucleus. In the

nucleus, Foxo3a binds directly to the promoter region of the TNFSF10 gene, activating its

transcription and leading to the synthesis of TRAIL mRNA and, subsequently, TRAIL protein[2]

[3][5]. More recent studies also show that TIC10 can activate the integrated stress response

(ISR), which can also contribute to the upregulation of the TRAIL pathway[4][6][7].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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